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Cat. No.: B031779 Get Quote

An In-depth Technical Guide on the Physical Properties of Triisobutyl Phosphate

Introduction
Triisobutyl phosphate (TIBP), a colorless and transparent liquid, is an organophosphorus

compound with the chemical formula C12H27O4P.[1][2][3][4][5] It is primarily utilized as a

strong, polar solvent and finds extensive applications as an antifoaming agent, a plasticizer in

synthetic resins, and a component in hydraulic fluids.[4][6][7] This technical guide provides a

comprehensive overview of the core physical properties of triisobutyl phosphate, intended for

researchers, scientists, and professionals in drug development. The document summarizes key

quantitative data in structured tables and details the experimental protocols for their

determination.

Core Physical Properties
The physical characteristics of triisobutyl phosphate are critical for its application in various

industrial and research settings. These properties are summarized below.
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Property Value
Reference
Temperature/Pressure

Molecular Formula C12H27O4P -

Molecular Weight 266.31 g/mol -

Appearance Colorless transparent liquid Ambient

Odor Slight Ambient

Melting Point < -60 °C -

Boiling Point ~205 °C to 272 °C Atmospheric Pressure

Flash Point 132.5 °C - 150 °C Closed Cup

Autoignition Temperature 428 °C - 430 °C -

Decomposition Temperature 272 °C -

Table 1: General and Thermal

Properties of Triisobutyl

Phosphate.[1][4][5][6][7][8][9]

[10][11][12]

Density, Viscosity, and Optical Properties
Property Value Reference Temperature

Density 0.965 g/mL 20 °C

Relative Density 0.9646 25/4 °C

Dynamic Viscosity 5 mPa·s 20 °C

Refractive Index 1.4190 - 1.4200 20 °C

Table 2: Density, Viscosity, and

Optical Properties of Triisobutyl

Phosphate.[1][2][4][5][6][8][11]

[13]
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Solubility and Partitioning Behavior
Property Value Conditions

Solubility in Water 0.26 g/L (Hardly soluble) 20 °C

Solubility in Organic Solvents Miscible Alcohol, Ether

Octanol/Water Partition

Coefficient (log P)
3.7 -

Table 3: Solubility and

Partitioning Behavior of

Triisobutyl Phosphate.[1][5][6]

[7][8][9][10]

Vapor Pressure
Vapor Pressure Reference Temperature

0.002 hPa 20 °C

0.0191 mmHg 25 °C

Table 4: Vapor Pressure of Triisobutyl

Phosphate.[1][2][4][6][9][10]

Experimental Protocols
Accurate determination of physical properties is paramount for the safe and effective use of

chemical compounds. The following sections detail the standard methodologies for measuring

the key physical properties of triisobutyl phosphate.

Boiling Point Determination
The boiling point is determined as the temperature at which the vapor pressure of the liquid

equals the atmospheric pressure.[14] A common laboratory method involves a Thiele tube or

an aluminum block apparatus.[14][15]

Protocol:
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A small quantity of triisobutyl phosphate is placed in a fusion tube.

A capillary tube, sealed at one end, is placed inverted into the fusion tube.

The assembly is heated slowly and uniformly.

The temperature at which a continuous and rapid stream of bubbles emerges from the open

end of the capillary tube is recorded as the boiling point.[14]

Apparatus Setup Heating & Observation

Place TIBP in
fusion tube

Insert inverted sealed
capillary tube Attach to thermometer Heat apparatus

slowly & uniformly
Observe for continuous

stream of bubbles Record temperature Boiling PointResult

Click to download full resolution via product page

Boiling Point Determination Workflow

Melting Point Determination
The melting point is the temperature at which a solid transitions into a liquid. For pure

crystalline compounds, this occurs over a narrow range.[16] The capillary method is standard

for organic solids.[17] Since triisobutyl phosphate has a very low melting point (<-60°C), this

protocol is more relevant for its solid derivatives or for purity assessment of other solid

organophosphates.

Protocol:

A small, dry, powdered sample is packed into a capillary tube to a height of 2-3 mm.[18]

The capillary tube is placed in a melting point apparatus (e.g., Mel-Temp or Thiele tube).[16]

The sample is heated rapidly to a temperature approximately 15°C below the expected

melting point, then the heating rate is slowed to 1-2°C per minute.[18][19]

The temperature range from the first appearance of liquid to the complete liquefaction of the

solid is recorded as the melting point range.[16]
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Sample Preparation Measurement

Obtain dry,
powdered sample

Pack into capillary
tube (2-3 mm)

Insert into
apparatus

Heat rapidly to
~15°C below MP

Heat slowly
(1-2°C/min) Observe melting Record T_start and T_end Melting Point RangeResult

Click to download full resolution via product page

Melting Point Determination Workflow

Density Measurement
Density is the mass of a substance per unit volume.[20] For liquids like triisobutyl phosphate,

pycnometry and vibrating tube densitometry are highly accurate methods.

Protocol (Pycnometry):

A pycnometer, a glass flask with a precisely known volume, is thoroughly cleaned, dried, and

weighed (m_empty).[20][21]

The pycnometer is filled with the sample liquid (triisobutyl phosphate), ensuring no air

bubbles are present, and thermostated to a specific temperature (e.g., 20°C).

The filled pycnometer is weighed again (m_filled).

The density (ρ) is calculated using the formula: ρ = (m_filled - m_empty) / V, where V is the

calibrated volume of the pycnometer.[22]
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Weigh empty
pycnometer (m_empty)
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Weigh filled
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Calculate Density:
ρ = (m_filled - m_empty) / V

Density (ρ)

Result
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Density Measurement by Pycnometry

Solubility Determination
Solubility tests determine the extent to which a compound dissolves in a solvent, providing

insights into its polarity and functional groups.[23]

Protocol (Qualitative):

Add a small, measured amount of triisobutyl phosphate (e.g., 0.05 mL) to a test tube.

Add a specific volume of the solvent (e.g., 0.75 mL of water) in portions.[24]

After each addition, shake the tube vigorously and observe if the solute dissolves completely.
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The process is repeated with different solvents (e.g., 5% NaOH, 5% HCl, ethanol, ether) to

classify the compound's solubility.[24][25]

Place measured TIBP
in test tube

Add solvent
in portions

Shake vigorously

Observe for
dissolution

Soluble

Yes

Insoluble

No

Repeat with
different solvents
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Qualitative Solubility Testing Workflow

Vapor Pressure Measurement
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Vapor pressure is the pressure exerted by a vapor in thermodynamic equilibrium with its

condensed phase at a given temperature in a closed system.[26] Dynamic (ebulliometer) or

static (isoteniscope) methods are commonly used.[26][27] The Knudsen effusion method is

suitable for substances with low vapor pressure.[28]

Protocol (Static Method):

The sample is placed in a closed enclosure that is first evacuated to remove air and degas

the compound.[26]

The temperature of the enclosure is regulated and allowed to reach equilibrium.

The pressure of the gaseous phase is measured using a pressure sensor. This measured

pressure corresponds to the vapor pressure of the compound at that temperature.[26]

Place sample in
closed enclosure

Evacuate enclosure
to remove air

Regulate temperature
and allow equilibrium

Measure pressure
of gaseous phase

Vapor Pressure

Result
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Vapor Pressure Measurement (Static Method)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.calnesis.com/en/measurements/density-liquids/
https://www.mt.com/sg/en/home/applications/Application_Browse_Laboratory_Analytics/Density/density-measurement.html
https://www.oreateai.com/blog/how-to-calculate-the-density-of-a-liquid/
https://www1.udel.edu/chem/CHEM322/Handouts/unknowns_lab_handout.pdf
https://uomustansiriyah.edu.iq/media/lectures/4/4_2017_09_27!11_59_03_AM.pdf
https://www.scribd.com/doc/45009542/Procedure-for-Determining-Solubility-of-Organic-Compounds
https://www.calnesis.com/en/measurements/vapour-pressure/
https://www.ltp-oldenburg.de/vapor-pressures.html
https://surfacemeasurementsystems.com/wp-content/uploads/2022/07/App106-Vapor-Pressure-Measurements.pdf
https://www.benchchem.com/product/b031779#physical-properties-of-triisobutyl-phosphate
https://www.benchchem.com/product/b031779#physical-properties-of-triisobutyl-phosphate
https://www.benchchem.com/product/b031779#physical-properties-of-triisobutyl-phosphate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b031779?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031779?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

